1-(3,5-difluorophenyl)-N-(2-methoxy-2-(3-methoxyphenyl)ethyl)methanesulfonamide

• IUPAC Name: 1-(3,5-difluorophenyl)-N-[2-methoxy-2-(3-methoxyphenyl)ethyl]methanesulfonamide
• InChI: InChI=1S/C17H19F2NO4S/c1-23-16-5-3-4-13(8-16)17(24-2)10-20-25(21,22)11-12-6-14(18)9-15(19)7-12/h3-9,17,20H,10-11H2,1-2H3
• InChI Key: NECPTPNMMPDTAI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(CNS(=O)(=O)CC2=CC(=CC(=C2)F)F)OC
• Molecular Formula: C17H19F2NO4S
• Molecular Weight: 371.4 g/mol

Description

1-(3,5-difluorophenyl)-N-(2-methoxy-2-(3-methoxyphenyl)ethyl)methanesulfonamide is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a sulfonamide derivative that has shown promising results in the treatment of various diseases.

Scientific Research Applications

Synthesis and Chemical Reactivity

1-(3,5-difluorophenyl)-N-(2-methoxy-2-(3-methoxyphenyl)ethyl)methanesulfonamide is a chemical compound that may be involved in various synthetic and characterization processes in the field of organic chemistry. While the direct applications of this specific compound were not explicitly found, research into related methanesulfonamide derivatives provides insight into the potential scientific research applications of similar compounds.

• Synthetic Building Blocks : Methanesulfonamide derivatives are commonly used as synthetic intermediates in organic synthesis. For example, the synthesis of diethyltin-based three-dimensional self-assemblies derived from sulfonate-phosphonate ligands involves methanesulfonate reactants. These compounds demonstrate the potential of methanesulfonamide derivatives in constructing complex molecular architectures with applications in materials science and supramolecular chemistry (Shankar et al., 2011).

• Chemoselective N-Acylation Reagents : Methanesulfonamides, particularly those with specific fluorophenyl groups, have been developed as chemoselective N-acylation reagents. Their structure-reactivity relationship studies indicate their utility in selective organic transformations, showcasing the potential of this compound in synthetic organic chemistry (Kondo et al., 2000).

• Asymmetric Catalysis : Methanesulfonamide derivatives are also explored in asymmetric catalysis. The asymmetric hydrogenation of alpha-hydroxy aromatic ketones, catalyzed by a specific methanesulfonamide complex, illustrates the role of these compounds in producing chiral molecules with high enantioselectivity. This application is critical in the pharmaceutical industry for the synthesis of enantiomerically pure drugs (Ohkuma et al., 2007).